![molecular formula C18H18N4O2S2 B2902679 1-(2-Methylpropyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine CAS No. 848065-08-7](/img/structure/B2902679.png)
1-(2-Methylpropyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine
Description
1-(2-Methylpropyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine, also known as MPTPQ, is a novel compound that has been synthesized by researchers for its potential applications in scientific research. MPTPQ belongs to the class of pyrroloquinoxalines, which are known to exhibit a range of biological activities, including anticancer and antiviral properties.
Scientific Research Applications
Pharmaceutical Development
The quinoxalin-2(1H)-one framework is present in many bioactive compounds and pharmaceutical agents. This structure is known for its antiviral, antidiabetic, antimicrobial, antibacterial, anticancer, anti-inflammatory, and protein kinase inhibitory activities . The specific compound could be explored for its potential efficacy in these areas, particularly in the development of new therapeutic drugs.
Agrochemical Research
Quinoxalinones are also utilized in agrochemicals. The sulfonyl and amine groups present in the compound could be functionalized to create novel molecules with potential applications as pesticides or herbicides, contributing to the development of more effective and environmentally friendly agricultural products .
Material Science
In material science, quinoxalinones can contribute to the creation of new materials with unique properties. The compound’s structure could be incorporated into polymers or coatings, potentially resulting in materials with enhanced durability, thermal stability, or specific electronic properties .
Catalysis
The compound’s structure allows for C–H functionalization, which is a key reaction in organic synthesis. It could serve as a catalyst or a substrate in heterogeneous catalysis, aiding in the development of more efficient and sustainable chemical processes .
Environmental Chemistry
Due to its potential role in catalysis, this compound could be used in environmental chemistry applications, such as in the breakdown of pollutants or the synthesis of environmentally benign substances .
Chemical Education
As a compound with a complex structure and multiple functional groups, it serves as an excellent case study for teaching advanced organic chemistry concepts, including regioselective alkylation and sulfonylation reactions .
Advanced Research
The compound’s ability to undergo photoredox catalysis makes it a candidate for advanced research in photochemistry and the development of light-activated processes .
properties
IUPAC Name |
1-(2-methylpropyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2S2/c1-11(2)10-22-17(19)16(26(23,24)14-8-5-9-25-14)15-18(22)21-13-7-4-3-6-12(13)20-15/h3-9,11H,10,19H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTCSQMIDSDERNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=C(C2=NC3=CC=CC=C3N=C21)S(=O)(=O)C4=CC=CS4)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Methylpropyl)-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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